Cas no 2645413-03-0 (3-(methyl-d3)pyrazin-2(1H)-one)

• Product Name: 3-(methyl-d3)pyrazin-2(1H)-one
• CAS No: 2645413-03-0
• MF: C₅H₆N₂O
• MW: 113.132425785065
• CID: 6825875
• PubChem ID: 172403864
• Update Time: 2025-02-26

3-(methyl-d3)pyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(methyl-d3)pyrazin-2(1H)-one
• 2645413-03-0
• CS-24031

• Inchi： 1S/C5H6N2O/c1-4-5(8)7-3-2-6-4/h2-3H,1H3,(H,7,8)/i1D3
• InChI Key： LDQRWMQHTORUIY-FIBGUPNXSA-N
• SMILES： O=C1C(C([2H])([2H])[2H])=NC=CN1

Computed Properties

• Exact Mass: 113.066843057Da
• Monoisotopic Mass: 113.066843057Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.5Ų